Cas no 2402-72-4 (2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

• Product Name: 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• CAS No: 2402-72-4
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• MDL: MFCD03412185
• CID: 1091543
• PubChem ID: 23233570
• Update Time: 2025-10-28

2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• 2-(4-bromophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol
• SCHEMBL17054
• CAA40272
• MFCD03412185
• 2402-72-4
• EN300-170075
• CS-0437271
• 2-(4-bromophenyl)-hexafluoro-2-propanol
• G74849
• Z1777772310
• AM807944
• 2-(4-Bromo-phenyl)-1,1,1,3,3,3-hexafluoro-propan-2-ol

• MDL： MFCD03412185
• Inchi： 1S/C9H5BrF6O/c10-6-3-1-5(2-4-6)7(17,8(11,12)13)9(14,15)16/h1-4,17H
• InChI Key： PRQQUQLCNCIJTF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(F)(F)F)(C(F)(F)F)O

Computed Properties

• Exact Mass: 321.94280g/mol
• Monoisotopic Mass: 321.94280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 283.1±40.0℃/760mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol

Chemical Profile of CAS No. 2402-72-4: 2-(4-Bromophenyl)-1,1,1,3,3,3-Hexafluoropropan-2-ol

The compound CAS No. 2402-72-4, also known as 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol, is a highly fluorinated organic compound with unique chemical properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its versatile applications and intriguing structural characteristics.

Recent studies have highlighted the potential of this compound in drug development. Its fluorinated structure contributes to enhanced stability and bioavailability, making it a promising candidate for various therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of complex molecules with specific pharmacokinetic profiles.

In addition to its pharmaceutical applications, 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol has been utilized in the development of advanced materials. Its unique electronic properties make it suitable for applications in optoelectronics and high-performance polymers. Recent advancements in nanotechnology have further expanded its utility in creating nanostructured materials with tailored functionalities.

The synthesis of this compound involves a multi-step process that combines fluorination techniques with precise bromination strategies. The latest research has focused on optimizing these synthesis pathways to improve yield and reduce environmental impact. Innovations in catalytic processes have significantly enhanced the efficiency of producing this compound at an industrial scale.

From an environmental perspective, understanding the behavior of CAS No. 2402-72-4 in various ecosystems is crucial. Studies have been conducted to assess its biodegradation potential and toxicity profile. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, the compound 2-(4-Bromophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No. 2402-72-4) stands out as a versatile and valuable molecule with diverse applications across multiple scientific domains. Ongoing research continues to unlock new possibilities for its use while addressing critical considerations related to safety and sustainability.